3-[(4-Chlorophenyl)methoxy]-1-benzothiophene-2-carbonitrile

• IUPAC Name: 3-[(4-chlorophenyl)methoxy]-1-benzothiophene-2-carbonitrile
• InChI: InChI=1S/C16H10ClNOS/c17-12-7-5-11(6-8-12)10-19-16-13-3-1-2-4-14(13)20-15(16)9-18/h1-8H,10H2
• InChI Key: RXKPIKZUZCBJAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C#N)OCC3=CC=C(C=C3)Cl
• Molecular Formula: C16H10ClNOS
• Molecular Weight: 299.8 g/mol
• CAS No.: 303985-35-5

Description

3-[(4-Chlorophenyl)methoxy]-1-benzothiophene-2-carbonitrile is a useful research compound. Its molecular formula is C16H10ClNOS and its molecular weight is 299.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques and Crystal Structure : The synthesis of compounds closely related to 3-[(4-Chlorophenyl)methoxy]-1-benzothiophene-2-carbonitrile, such as 4-(4-chlorophenyl)-6,7-dihydro-2-methoxy-5H-benzo[6,7]cyclohepta[1,2-b]pyridine-3-carbonitrile, involves specific methodologies that result in unique crystal structures. These structures are analyzed using X-ray crystallography, providing insights into the spatial arrangement of atoms within the molecule (Moustafa & Girgis, 2007).

Biological Activity

• Antimicrobial Properties : A related compound, 3-amino-1-(4-chlorophenyl)-9-methoxy-1H-benzo[f]chromene-2-carbonitrile, demonstrates significant antimicrobial activity. This includes antibacterial and antifungal effects, as established through molecular docking analysis and empirical testing (Okasha et al., 2022).

• Cytotoxicity Against Cancer Cell Lines : Derivatives such as 3-amino-1-(2,5-dichlorophenyl)-8-methoxy-1H-benzo[f]chromene-2-carbonitrile have been synthesized and tested for cytotoxic activity. This compound showed promising results against various human cancer cell lines, suggesting potential in cancer research (El Gaafary et al., 2021).

Chemical Properties and Interaction Studies

• Density Functional Theory (DFT) Studies : DFT is employed to study the properties of similar compounds, such as 2-amino-4-(4-chlorophenyl)-6-methoxy-4H-benzo[h]chromene-3-carbonitrile. These studies involve analyzing molecular orbitals and energy gaps, providing a deeper understanding of the electronic properties of these molecules (Al‐Sehemi et al., 2012).

Photoreactions and Synthesis of Heterocycles

• Photochemical Reactions : The photo-reorganization of related compounds, such as 3-alkoxy-6-chloro-2-(benzo[b]thiophen-2-yl)-4H-chromen-4-ones, has been studied for synthesizing angular pentacyclic compounds. This research highlights the use of photochemistry in creating complex organic structures (Dalal et al., 2017).